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Chemical Profile of Trisodium Arsenite

The table below summarizes the core identification and hazard information for trisodium arsenite from the

search results:

Property Category Details and Data

| Basic Identification | Chemical Name: Trisodium Arsenite CAS Registry Number: 13464-37-4 [1] [2]

[3] Synonyms: Sodium arsenite, Arsenious acid, trisodium salt [1] [4] | | Molecular Formula & Weight |

Molecular Formula: AsNa₃O₃ [1] [2] [4] Molecular Weight: 191.889 g/mol [1] [2] [4] | | Physical

Properties | Melting Point: 320 °C (with decomposition) [1] Density: 2.36 g/cm³ (Note: This data point is

for the related compound Sodium arsenide, Na₃As) [5] | | Hazard and Safety | Major Hazards: POISON.

DANGER: CONTAINS INORGANIC ARSENIC - CANCER HAZARD. Causes skin and lung cancer [2].

Safety Precautions: Use safety glasses, gloves, and good ventilation. "Do not use this compound unless no

alternatives are available" [2]. |

Analytical Techniques for Arsenic Speciation

A critical aspect of working with arsenicals is detecting and distinguishing between different chemical forms,

a process known as speciation. The toxicity of arsenic depends heavily on its chemical form, with inorganic
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species like arsenite (AsO₃³⁻) and arsenate (AsO₄³⁻) being generally more toxic than organic forms [6].

The following diagram illustrates the relationship between major analytical techniques for arsenic speciation:

Arsenic Speciation

Chromatographic Methods Non-Chromatographic Methods Emerging Techniques

LC-ICP-MS

 Gold Standard

GC-MS

 After derivatization

Colorimetric Assays Adsorption Techniques Hydride Generation Microfluidic Devices Electrochemical Sensors

Click to download full resolution via product page

Overview of analytical techniques for arsenic speciation.

Here is a comparison of these key analytical methods:

Technique Key Principle Application & Notes

Liquid Chromatography-
Inductively Coupled
Plasma-Mass
Spectrometry (LC-ICP-
MS)

Separates arsenic species via

chromatography, then detects
and quantifies them with a

highly sensitive mass
spectrometer [6].

Considered the "gold standard" for

comprehensive arsenic speciation. It can
separate and quantify common species

like arsenobetaine, DMA(V), MMA(V),
arsenite, and arsenate, often within 15

minutes. Achieves low detection limits
(LOD < 1.0 μg L⁻¹) [6].

Gas Chromatography-
Mass Spectrometry (GC-
MS)

Arsenic species are first
derivatized into volatile

compounds using specific
thiols (e.g., 1,3-propanedithiol)

before analysis [6].

Effective for detecting organoarsenic
species and inorganic arsenic after

derivatization. Allows for identification
without certified reference materials.

Typically has higher detection limits
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Technique Key Principle Application & Notes

(e.g., 6-14 μg L⁻¹) compared to LC-ICP-

MS [6].

Colorimetric Methods
(e.g., Molybdenum Blue)

Measures arsenate through a

spectrophotometric reaction
that forms a colored complex

[6] [7].

A more straightforward and cost-

effective technique for inorganic arsenic
speciation. Useful for environmental

water samples. Sensitivity is lower than
mass spectrometry-based methods

(LOD > 7 μg L⁻¹) [6].

Adsorption Techniques Uses nanomaterials or

modified surfaces (e.g., silica-
coated magnetic

nanoparticles) to selectively
adsorb arsenite or arsenate

[6].

Enables selective extraction and pre-

concentration of inorganic arsenic
species, facilitating their speciation and

removal from samples [6].

Biological Transport Mechanism

While not specific to trisodium arsenite in a mammalian drug context, research on yeast provides insight

into a biological arsenite transport pathway. The Acr3p permease is a transporter protein in yeast that

functions as an As(III)/H⁺ antiporter, extruding arsenite from the cell. Key residues for this function include:

Cys151: Highly conserved and essential for transport activity [8].
Cys90 and Cys169: Important for proper trafficking of the protein to the plasma membrane and for

efflux activity, respectively [8].

This suggests that the interaction of arsenite with multiple thiol groups in the transporter facilitates its

movement across the membrane [8].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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